Cas no 2167766-45-0 (5'-(bromomethyl)-7-oxaspirobicyclo2.2.1heptane-2,1'-cyclopentane)

• Product Name: 5'-(bromomethyl)-7-oxaspirobicyclo2.2.1heptane-2,1'-cyclopentane
• CAS No: 2167766-45-0
• MF: C₁₁H₁₇BrO
• MW: 245.156082868576
• CID: 6148146
• PubChem ID: 165792881
• Update Time: 2025-06-07

5'-(bromomethyl)-7-oxaspirobicyclo2.2.1heptane-2,1'-cyclopentane Chemical and Physical Properties

Names and Identifiers

• 5'-(bromomethyl)-7-oxaspirobicyclo2.2.1heptane-2,1'-cyclopentane
• 2167766-45-0
• 5'-(bromomethyl)-7-oxaspiro[bicyclo[2.2.1]heptane-2,1'-cyclopentane]
• EN300-1461758

• Inchi： 1S/C11H17BrO/c12-7-8-2-1-5-11(8)6-9-3-4-10(11)13-9/h8-10H,1-7H2
• InChI Key： VNXWULYMXDWMQC-UHFFFAOYSA-N
• SMILES： BrCC1CCCC21CC1CCC2O1

Computed Properties

• Exact Mass: 244.04628g/mol
• Monoisotopic Mass: 244.04628g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 9.2Ų

Additional information on 5'-(bromomethyl)-7-oxaspirobicyclo2.2.1heptane-2,1'-cyclopentane

Introduction to 5'-(bromomethyl)-7-oxaspirobicyclo[2.2.1]heptane-2,1'-cyclopentane (CAS No. 2167766-45-0)

5'-(bromomethyl)-7-oxaspirobicyclo[2.2.1]heptane-2,1'-cyclopentane, identified by its CAS number 2167766-45-0, is a structurally intricate compound that has garnered significant attention in the field of medicinal chemistry due to its unique spirobicyclic framework and functionalized side chains. This molecule represents a fusion of cycloalkane and heterocyclic elements, featuring a bromomethyl substituent at the 5' position, which presents versatile reactivity for further chemical modifications. The presence of an oxaspiro structure enhances its potential utility in the design of bioactive molecules, making it a promising candidate for drug discovery initiatives.

The spirobicyclo[2.2.1]heptane core is a well-documented scaffold in pharmaceutical research, known for its conformational stability and ability to mimic natural product motifs. This structural motif has been leveraged in the development of various therapeutic agents, including those targeting neurological and cardiovascular diseases. The incorporation of an oxygen atom in the spirocycle introduces additional conformational flexibility and electronic properties, which can be exploited to modulate binding interactions with biological targets.

The bromomethyl group attached to the spirobicyclic system serves as a critical handle for further functionalization. This reactive site allows for the introduction of various functional groups via nucleophilic addition reactions, enabling the synthesis of complex derivatives with tailored pharmacological properties. Such modifications are essential in medicinal chemistry for optimizing drug-like characteristics such as solubility, bioavailability, and target specificity.

Recent advancements in computational chemistry have highlighted the potential of spirobicyclic compounds as privileged scaffolds due to their ability to adopt multiple hydrogen-bonding networks and hydrophobic pockets within biological targets. The 7-oxaspiro moiety, in particular, has been shown to enhance binding affinity by forming stable interactions with polar residues in protein binding sites. This feature has been exploited in the design of novel inhibitors targeting enzymes involved in inflammatory pathways.

In parallel, synthetic methodologies have evolved to streamline the construction of complex spirobicyclic systems. Modern approaches leveraging transition-metal catalysis and asymmetric synthesis have enabled the efficient preparation of enantiomerically pure derivatives of 5'-(bromomethyl)-7-oxaspirobicyclo[2.2.1]heptane-2,1'-cyclopentane, facilitating their use in high-throughput screening campaigns and preclinical studies.

The bromomethyl group also lends itself to cross-coupling reactions such as Suzuki-Miyaura and Stille couplings, which are widely employed in medicinal chemistry for constructing biaryl motifs found in many pharmacologically active compounds. These transformations allow for the rapid diversification of the molecular library derived from 5'-(bromomethyl)-7-oxaspirobicyclo[2.2.1]heptane-2,1'-cyclopentane, enabling researchers to explore novel chemical space with efficiency.

Emerging research indicates that oxaspiro compounds exhibit interesting pharmacokinetic profiles due to their rigid yet flexible three-dimensional structures. This balance between rigidity and flexibility is crucial for achieving optimal drug-target interactions while minimizing off-target effects. The spirobicyclo[2.2.1]heptane scaffold has been shown to improve metabolic stability by shielding reactive centers from enzymatic degradation.

Furthermore, computational modeling studies have revealed that the oxygen atom within the oxaspiro ring enhances hydrophilicity without compromising overall lipophilicity, making these compounds attractive candidates for oral administration. Such properties are critical for developing drugs with improved bioavailability and reduced systemic toxicity.

The utility of 5'-(bromomethyl)-7-oxaspirobicyclo[2.2.1]heptane-2,1'-cyclopentane extends beyond its role as a building block; it has been incorporated into lead structures targeting diseases such as cancer and neurodegeneration. For instance, derivatives featuring additional heterocycles or amide linkers have demonstrated promising activity against kinases and proteases implicated in tumor progression.

The synthesis of this compound involves multi-step organic transformations that highlight modern synthetic strategies employed in industrial-scale drug manufacturing. Key steps include cyclization reactions followed by selective functionalization at specific positions on the spirocycle using palladium-catalyzed cross-coupling techniques or radical-mediated additions.

The growing interest in spirobicyclic compounds has spurred innovation in synthetic methodologies tailored to their construction. Advances such as directed ortho-metalation (DoM) reactions and organocatalytic cascade processes have enabled more efficient access to complex derivatives while maintaining high enantioselectivity where required.

In conclusion,5'-(bromomethyl)-7-oxaspirobicyclo[2.2.1]heptane-2,1'-cyclopentane (CAS No. 2167766-45-0) represents a structurally fascinating entity with significant potential in medicinal chemistry applications due to its unique scaffold architecture and functional versatility provided by its bromomethyl substituent.